Cas no 2866352-84-1 (4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine)

• Product Name: 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine
• CAS No: 2866352-84-1
• MF: C₈H₁₅NO
• MW: 141.21
• CID: 5147724
• Update Time: 2025-07-23

4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine

• Inchi： 1S/C8H15NO/c1-7-2-4-8(6-9,10-7)5-3-7/h2-6,9H2,1H3
• InChI Key： NTOATGMWDDWCQB-UHFFFAOYSA-N
• SMILES： C12(C)CCC(O1)(CN)CC2

Additional information on 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine

Introduction to 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine (CAS No. 2866352-84-1)

4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine, identified by its Chemical Abstracts Service (CAS) number 2866352-84-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of both an oxygen-containing heterocycle and an amine functional group makes this molecule a promising candidate for further exploration in drug discovery and molecular recognition studies.

The compound belongs to the class of oxabicyclo[2.2.1]heptane derivatives, which are known for their rigid three-membered oxygen-containing ring system. This structural motif is often found in natural products and pharmaceuticals, contributing to their biological activity and metabolic stability. The 4-methyl substituent at the 4-position of the bicyclic core introduces steric and electronic modifications that can influence the compound's interactions with biological targets. Additionally, the 1-methanamine moiety at the 1-position provides a nucleophilic site for further chemical modification, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel therapeutic agents. The oxabicyclo[2.2.1]heptane scaffold is particularly interesting due to its ability to mimic natural products and peptidomimetics, which are increasingly being explored for their therapeutic potential.

In vitro studies have begun to elucidate the pharmacological profile of 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine. Initial experiments indicate that the compound exhibits moderate affinity for certain enzyme families, including those implicated in metabolic disorders and neurological diseases. The methyl group at the 4-position appears to modulate the compound's binding affinity, suggesting that subtle structural modifications can significantly impact its biological activity. These findings align with broader trends in drug discovery, where optimization of small molecule scaffolds is crucial for achieving high potency and selectivity.

The synthetic pathways to 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine have also been refined through recent methodological developments in organic chemistry. Transition metal-catalyzed reactions, such as palladium-catalyzed cyclizations and cross-coupling reactions, have enabled the efficient construction of the oxabicyclo[2.2.1]heptane core. These advances not only streamline the synthesis but also allow for greater flexibility in introducing functional groups at various positions on the molecule. Such synthetic accessibility is critical for conducting structure-activity relationship (SAR) studies and identifying more potent derivatives.

One particularly exciting aspect of 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine is its potential as a building block for peptidomimetics. The bicyclic amine derivative can mimic peptide motifs while avoiding issues associated with peptide degradation or immunogenicity. This approach has gained traction in recent years, as peptidomimetics offer a balance between structural complexity and biocompatibility. Researchers are exploring ways to incorporate additional functional groups into the 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine scaffold to enhance its binding interactions with target proteins.

The role of computational methods in designing derivatives of 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine cannot be overstated. Molecular docking simulations have been used to predict how different substituents might affect the compound's binding affinity for various targets, including kinases, proteases, and ion channels. These virtual screening approaches have accelerated the discovery process by allowing researchers to prioritize promising candidates before conducting expensive wet-lab experiments.

Future directions for research on 4-Methyl-7-oxabicyclo[2.2.1]heptane-1-methanamine include exploring its pharmacokinetic properties and potential applications in drug delivery systems。 Understanding how this compound is metabolized and excreted will be crucial for optimizing its therapeutic index。 Additionally, nanotechnology-based delivery platforms may enhance the bioavailability and targeted delivery of 4-Methyl-7-Oxabicyclo[2..